Cas no 65886-71-7 (Fazarabine)

• Product Name: Fazarabine
• CAS No: 65886-71-7
• MF: C₈H₁₂N₄O₅
• MW: 244.204681396484
• CID: 58398
• PubChem ID: 47751
• Update Time: 2025-04-18

Fazarabine Chemical and Physical Properties

Names and Identifiers

• Fazarabine
• 4-Amino-1-beta-D-arabinofuranosyl-1,3,5-triazin-2(1H)-one
• 4-Amino-1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3,5-triazin-2-one
• 1-.β.-D-Arabinofuranosyl-5-azacytosine
• 5-azaaracytidine
• 5-azacytosine arabinoside
• ara-AC
• 1,3,5-TRIAZIN-2(1H)-ONE, 4-AMINO-1-.BETA.-D-ARABINOFURANOSYL-
• Aza-A
• DTXSID401024360
• Aza-5-C
• SCHEMBL3278
• SCHEMBL19463649
• NCGC00090851-09
• 1,3,5-Triazin-2(1H)-one, 4-amino-1-beta-D-arabinofuranosyl-
• D04134
• 4-AMINO-1-.BETA.-D-ARABINOFURANOSYL-1,3,5-TRIAZIN-2(1H)-ONE
• FAZARABINE [WHO-DD]
• Fazarabina
• FAZARABINE [MART.]
• CHEBI:141077
• s-Triazin-2(1H)-one, 4-amino-1-beta-D-arabinofuranosyl-
• NSC 281272
• Fazarabine [USAN:INN]
• Fazarabina [Spanish]
• 1-beta-D-Arabinofuranosyl-5-azacytosine
• 5-azacytarabine
• Q27262921
• 65886-71-7
• Kymarabine
• Fazarabinum [Latin]
• CCRIS93; NSC 281272; Kymarabine
• SW219133-1
• Fazarabine (USAN/INN)
• FAZARABINE [INN]
• Fazarabinum
• FAZARABINE [USAN]
• 4-Amino-1-beta-D-arabinofuranosyl-s-triazin-2(1H)-one
• UNII-5V71D8JOKK
• CHEMBL2106666
• CCRIS 93
• 4-amino-1-((2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1,3,5-triazin-2(1H)-one
• 5V71D8JOKK
• NSC-281272

• Inchi： 1S/C8H12N4O5/c9-7-10-2-12(8(16)11-7)6-5(15)4(14)3(1-13)17-6/h2-6,13-15H,1H2,(H2,9,11,16)/t3-,4-,5+,6-/m1/s1
• InChI Key： NMUSYJAQQFHJEW-ARQDHWQXSA-N
• SMILES： O1[C@H]([C@H]([C@@H]([C@H]1CO)O)O)N1C=NC(N)=NC1=O

Computed Properties

• Exact Mass: 244.08100
• Monoisotopic Mass: 244.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.2
• Topological Polar Surface Area: 141A^2

Experimental Properties

• Color/Form: Solid powder
• Density: 2.08
• Melting Point: 228-230 deg C (decomposes)
• Boiling Point: 534.5°Cat760mmHg
• Flash Point: 277°C
• Refractive Index: 1.823
• PSA: 143.72000
• LogP: -2.58680

Fazarabine Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).